Cas no 2172552-96-2 (2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid)

• Product Name: 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid
• CAS No: 2172552-96-2
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5995915
• PubChem ID: 165599645
• Update Time: 2025-08-04

2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172552-96-2
• EN300-650192
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid

• Inchi： 1S/C20H22N2O4/c1-22(12-19(23)24)11-10-21-20(25)26-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,21,25)(H,23,24)
• InChI Key： ZEBCQKUKTOEYDD-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid

Introduction to 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic Acid (CAS No. 2172552-96-2)

2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid, identified by its CAS number 2172552-96-2, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including fluoren-9-yl and methoxy moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The structural framework of this compound incorporates an acetic acid derivative with a highly substituted amino group, which is linked to an ethyl chain. This configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are critical in modulating various physiological processes. The fluoren-9-yl moiety, in particular, is known for its stability and luminescent properties, which can be advantageous in diagnostic imaging and bioconjugation strategies.

In recent years, there has been a growing interest in the development of novel compounds that can modulate protein-protein interactions and signal transduction pathways. The complex architecture of 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid makes it a promising candidate for such applications. Researchers have been exploring its potential as a scaffold for designing small-molecule inhibitors targeting various disease-related pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling the synthesis of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure can significantly impact biological activity and pharmacokinetic profiles.

The pharmaceutical industry has been increasingly focused on developing treatments for chronic diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid position it as a potential lead compound for the development of novel therapeutic agents. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on key enzymes involved in disease progression.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and bioavailability. The fluoren-9-yl group in this compound leverages these advantages, making it an attractive component for drug design. Additionally, the methoxy group contributes to the overall solubility and pharmacokinetic behavior of the molecule.

In academic research circles, 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid has been the subject of several innovative studies aimed at elucidating its mechanism of action and exploring its therapeutic potential. These investigations have highlighted the compound's ability to interact with biological targets in a highly specific manner, which is crucial for developing effective treatments with minimal side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework efficiently. These methodologies are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

The potential applications of 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in diagnostic tools and imaging agents, where its luminescent characteristics can be exploited for non-invasive monitoring of biological processes. Furthermore, its structural versatility allows for conjugation with other biomolecules, opening up possibilities in targeted drug delivery systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl](methyl)amino}acetic acid are likely to play an increasingly important role in drug development. The combination of innovative chemistry and biological insights will drive the discovery of novel treatments that address unmet medical needs. The journey from laboratory discovery to clinical application is long and complex, but compounds with such promise provide hope for future advancements.